4-((Benzyloxy)carbonyl)picolinic acid

• Molecular Formula: C14H11NO4
• Molecular Weight: 257.24 g/mol
• IUPAC Name: 4-phenylmethoxycarbonylpyridine-2-carboxylic acid
• InChI: InChI=1S/C14H11NO4/c16-13(17)12-8-11(6-7-15-12)14(18)19-9-10-4-2-1-3-5-10/h1-8H,9H2,(H,16,17)
• InChI Key: GUXVHRJFFHMXQH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC(=O)C2=CC(=NC=C2)C(=O)O

Description

4-((Benzyloxy)carbonyl)picolinic acid (CAS 24195-12-8) is a picolinic acid derivative with a molecular formula of C14H11NO4 and a molecular weight of 257.24 g/mol . This compound serves as a versatile synthetic intermediate and valuable building block in medicinal chemistry, particularly in the design and synthesis of novel histone deacetylase (HDAC) inhibitors . HDACs are a class of enzymes targeted for the development of anticancer therapies, and the structural motif of picolinic acid derivatives is often incorporated into the "cap" region of inhibitor molecules to enhance hydrophobic interactions with the enzyme . The (benzyloxy)carbonyl (Cbz) group acts as a protective moiety for carboxylic acids, making this reagent crucial for complex multi-step synthetic routes. Furthermore, picolinic acid itself is an endogenous metabolite of tryptophan and has been studied for its biological activity, including its neuroactive properties and ability to modulate the effects of other neurotoxins . Researchers can utilize this compound to develop potential lead compounds for investigating cancer cell proliferation, apoptosis, and cell cycle arrest mechanisms. This product is strictly For Research Use Only and is not intended for diagnostic or therapeutic applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-((Benzyloxy)carbonyl)picolinic acid typically involves the following steps:

Starting Material: The synthesis begins with 4-(benzyloxy)picolinonitrile.

Hydrolysis: The nitrile group is hydrolyzed to a carboxylic acid using a basic solution, such as sodium hydroxide in ethanol, followed by acidification with hydrochloric acid.

Industrial Production Methods

While specific industrial production methods for 4-((Benzyloxy)carbonyl)picolinic acid are not well-documented, the general approach would involve scaling up the laboratory synthesis process. This would include optimizing reaction conditions, using industrial-grade reagents, and implementing continuous flow processes to enhance yield and efficiency.

Chemical Reactions Analysis

Types of Reactions

4-((Benzyloxy)carbonyl)picolinic acid can undergo various chemical reactions, including:

Oxidation: The benzyloxy group can be oxidized to form corresponding aldehydes or carboxylic acids.

Reduction: The carboxylic acid group can be reduced to an alcohol.

Substitution: The benzyloxy group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate or chromium trioxide can be used.

Reduction: Lithium aluminum hydride or sodium borohydride are common reducing agents.

Substitution: Nucleophiles such as amines or thiols can be used under basic conditions.

Major Products Formed

Oxidation: Benzyloxycarbonyl derivatives.

Reduction: Alcohol derivatives.

Substitution: Various substituted picolinic acid derivatives.

Scientific Research Applications

4-((Benzyloxy)carbonyl)picolinic acid has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a ligand in coordination chemistry.

Biology: Investigated for its potential role in biological systems, particularly in metal ion chelation.

Medicine: Explored for its potential therapeutic properties, including its role in drug design and development.

Industry: Utilized in the synthesis of complex organic molecules and as an intermediate in the production of pharmaceuticals.

Mechanism of Action

The mechanism of action of 4-((Benzyloxy)carbonyl)picolinic acid involves its ability to chelate metal ions. This chelation can disrupt metal-dependent biological processes, making it useful in various therapeutic applications. The compound can bind to zinc finger proteins, altering their structure and function, which can inhibit viral replication and other cellular processes .

Comparison with Similar Compounds

Structural Isomers: 3-(Benzyloxy)picolinic Acid

Key Differences :

• Substituent Position : The benzyloxy group in 3-(benzyloxy)picolinic acid (CAS 117523-29-2) is at the 3-position, altering electronic distribution and steric effects compared to the 4-position in the target compound.
• Reactivity : Positional isomerism may influence reactivity in metal coordination or nucleophilic substitution. For instance, the 4-position in picolinic acid derivatives is often critical for chelation, suggesting the target compound may exhibit stronger metal-binding affinity than its 3-substituted analog .

Table 1: Comparison of Structural Isomers

Compound Name	Molecular Formula	Molecular Weight	Substituent Position	Key Applications
4-((Benzyloxy)carbonyl)picolinic acid	C₁₄H₁₁NO₄	265.24	4	Pharmaceutical intermediates, chelators
3-(Benzyloxy)picolinic acid	C₁₃H₁₁NO₃	229.23	3	Organic synthesis, research reagents

Halogenated Analogs: 4-Bromopicolinic Acid

Key Differences :

• Functional Group : The bromine atom in 4-bromopicolinic acid (CAS 10296-56-5) replaces the benzyloxycarbonyl group, introducing distinct electronic and steric properties.
• Applications : Bromine’s role as a leaving group makes this compound valuable in cross-coupling reactions (e.g., Suzuki-Miyaura), whereas the benzyloxycarbonyl group in the target compound may prioritize protective-group chemistry or peptide synthesis .

Table 2: Halogenated vs. Benzyloxycarbonyl Derivatives

Compound Name	Functional Group	Reactivity Profile	Primary Use
4-Bromopicolinic acid	Bromine	Cross-coupling, substitutions	Life science research reagents
Target compound	Benzyloxycarbonyl	Protective chemistry, chelation	Pharmaceutical intermediates

Boronic Acid Derivatives: (4-(Benzyloxy)phenyl)boronic Acid

Key Differences :

• Functional Group : The boronic acid group in (4-(Benzyloxy)phenyl)boronic acid (CAS 146631-00-7) enables Suzuki-Miyaura couplings, a property absent in the carboxylic acid-based target compound.
• Molecular Weight : The boronic acid derivative has a lower molecular weight (228.05 vs. 265.24), impacting solubility and bioavailability .

Table 3: Functional Group Comparison

Compound Name	Functional Group	Molecular Weight	Key Reactivity
(4-(Benzyloxy)phenyl)boronic acid	Boronic acid	228.05	Suzuki couplings
Target compound	Carboxylic acid	265.24	Chelation, protection

Trifluoromethyl-Substituted Analogs: 3-(Benzyloxy)-4-(trifluoromethyl)benzaldehyde

Key Differences :

• Applications : Such derivatives are prioritized in agrochemicals and fluorinated drug design, whereas the target compound’s benzyloxycarbonyl group may favor peptide synthesis .